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Compound of Interest

Compound Name: d-Lyxono-1,4-lactone

Cat. No.: B1139680

An In-depth Technical Guide to the Stereochemistry of D-Lyxono-1,4-lactone For
Researchers, Scientists, and Drug Development Professionals

Introduction

D-Lyxono-1,4-lactone is a carbohydrate derivative that serves as a vital chiral building block in
modern organic synthesis. As a y-lactone derived from the pentose sugar D-lyxose, its rigid,
five-membered ring structure is adorned with multiple stereocenters, making it an attractive
starting material for the synthesis of complex, biologically active molecules and
pharmaceuticals. The defined chirality of its carbon atoms is crucial for its application in
stereoselective synthesis.[1]

This guide provides a comprehensive technical overview of the stereochemistry of D-Lyxono-
1,4-lactone, detailing its structural features, synthesis, and the analytical techniques used for
its characterization. All quantitative data is summarized in structured tables, and key
experimental protocols are provided.

Molecular Structure and Stereochemistry

D-Lyxono-1,4-lactone is the intramolecular ester of D-lyxonic acid. Its structure consists of a
five-membered tetrahydrofuran ring with a ketone group at the C1 position (a lactone). The
stereochemistry is inherited from its parent aldopentose, D-lyxose.
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The molecule possesses three contiguous chiral centers at the C2, C3, and C4 positions. The
specific arrangement of the hydroxyl groups at these centers defines the molecule's unique
three-dimensional shape and its chemical reactivity.

Stereochemical Structure of D-Lyxono-1,4-lactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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